Cas no 2172270-02-7 ((8-methoxyquinolin-2-yl)methanesulfonyl fluoride)

• Product Name: (8-methoxyquinolin-2-yl)methanesulfonyl fluoride
• CAS No: 2172270-02-7
• MF: C₁₁H₁₀FNO₃S
• MW: 255.26540517807
• CID: 6141477
• PubChem ID: 165879640
• Update Time: 2025-06-14

(8-methoxyquinolin-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (8-methoxyquinolin-2-yl)methanesulfonyl fluoride
• 2172270-02-7
• EN300-1450852

• Inchi： 1S/C11H10FNO3S/c1-16-10-4-2-3-8-5-6-9(13-11(8)10)7-17(12,14)15/h2-6H,7H2,1H3
• InChI Key： HISRUEQVDYXKJN-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C2C=CC=C(C2=N1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 255.03654252g/mol
• Monoisotopic Mass: 255.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Additional information on (8-methoxyquinolin-2-yl)methanesulfonyl fluoride

Recent Advances in the Application of (8-Methoxyquinolin-2-yl)methanesulfonyl Fluoride (CAS: 2172270-02-7) in Chemical Biology and Drug Discovery

(8-Methoxyquinolin-2-yl)methanesulfonyl fluoride (CAS: 2172270-02-7) has emerged as a promising chemical probe and tool compound in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative, characterized by its quinoline scaffold, has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design and activity-based protein profiling (ABPP). Recent studies have highlighted its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's exceptional stability in aqueous solutions compared to traditional sulfonyl fluorides, making it particularly suitable for biological applications. The research team utilized (8-methoxyquinolin-2-yl)methanesulfonyl fluoride to develop selective covalent inhibitors for several cancer-associated proteases, achieving nanomolar potency while maintaining excellent selectivity profiles. The 8-methoxyquinoline moiety was found to contribute significantly to both the reactivity and target engagement properties of the molecule.

In the context of chemical proteomics, this compound has shown remarkable utility in activity-based protein profiling experiments. A recent Nature Chemical Biology publication (2024) reported its application in mapping the functional states of serine hydrolases in complex proteomes. The study revealed that (8-methoxyquinolin-2-yl)methanesulfonyl fluoride exhibits broader coverage of the serine hydrolase family compared to conventional fluorophosphonate probes, while maintaining comparable specificity.

The synthetic accessibility of 2172270-02-7 has also been improved through recent methodological developments. A 2023 Organic Letters publication described an efficient two-step synthesis from commercially available 8-methoxyquinoline-2-carbaldehyde, with overall yields exceeding 65%. This advancement has facilitated broader adoption of the compound in both academic and industrial research settings.

Emerging applications in targeted protein degradation have further expanded the potential of this chemical tool. Researchers have successfully incorporated (8-methoxyquinolin-2-yl)methanesulfonyl fluoride into proteolysis-targeting chimera (PROTAC) designs, leveraging its covalent binding capability to enhance target engagement and degradation efficiency. Preliminary results suggest this approach may be particularly valuable for challenging targets that have proven difficult to address with traditional small molecule inhibitors.

Safety and toxicity profiling of 2172270-02-7 has progressed significantly, with recent in vitro and in vivo studies indicating favorable pharmacokinetic properties for a compound of this class. While sulfonyl fluorides have historically been viewed with caution due to potential off-target reactivity, the specific structural features of this derivative appear to mitigate these concerns while preserving the desired covalent modification capability.

Future research directions for (8-methoxyquinolin-2-yl)methanesulfonyl fluoride include exploration of its utility in live-cell imaging applications, expansion of its target repertoire beyond serine hydrolases, and development of more sophisticated prodrug strategies to enhance tissue-specific delivery. The compound's unique combination of stability, reactivity, and synthetic tractability positions it as a valuable tool for continued innovation in chemical biology and drug discovery.